methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-4-methylbenzoate

• IUPAC Name: methyl 3-[(4-chloro-2-methylpyrazole-3-carbonyl)amino]-4-methylbenzoate
• InChI: InChI=1S/C14H14ClN3O3/c1-8-4-5-9(14(20)21-3)6-11(8)17-13(19)12-10(15)7-16-18(12)2/h4-7H,1-3H3,(H,17,19)
• InChI Key: LMVJVQBJOUYSDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)C2=C(C=NN2C)Cl
• Molecular Formula: C14H14ClN3O3
• Molecular Weight: 307.73 g/mol

Description

Methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-4-methylbenzoate is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-4-methylbenzoate is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are responsible for inflammation, pain, and fever.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to reduce oxidative stress and improve antioxidant status in animal models.

Advantages and Limitations for Lab Experiments

Methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-4-methylbenzoate has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, its limited solubility in water and some organic solvents can pose challenges in certain experiments.

Future Directions

There are several potential future directions for the research on methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-4-methylbenzoate. These include the development of novel drug formulations, the investigation of its mechanism of action, and the exploration of its potential applications in other fields, such as agriculture and materials science.
In conclusion, this compound is a promising compound with potential applications in various fields of scientific research. Its anti-inflammatory, analgesic, and antipyretic properties make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and explore its potential applications in other fields.

Synthesis Methods

Methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-4-methylbenzoate can be synthesized using various methods, including the reaction of 4-chloro-1-methyl-1H-pyrazole-5-carboxylic acid with 4-methylbenzoyl chloride in the presence of a base. The resulting product is then treated with methyl iodide to obtain the final compound.

Scientific Research Applications

Methyl 3-{[(4-chloro-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-4-methylbenzoate has potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the development of new drugs.